Cas no 1214356-41-8 (3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine)

3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine is a fluorinated bipyridine derivative with a distinct molecular structure, combining a pyridine core with a fluoromethyl substituent and an additional pyridinyl group. This compound is valued in pharmaceutical and agrochemical research for its potential as a versatile intermediate in the synthesis of bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the methyl group contributes to steric and electronic modulation. Its bipyridine framework facilitates coordination in metal-catalyzed reactions, making it useful in ligand design. The compound’s well-defined structure and synthetic flexibility make it a promising candidate for applications in medicinal chemistry and material science.

3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine structure

1214356-41-8 structure

Product Name:3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine

CAS No:1214356-41-8

MF:C₁₁H₉FN₂

MW:188.200965642929

CID:4925631

Update Time:2025-05-22

3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-fluoro-2-methyl-6-(pyridin-3-yl)pyridine
- 3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine
- Inchi： 1S/C11H9FN2/c1-8-10(12)4-5-11(14-8)9-3-2-6-13-7-9/h2-7H,1H3
- InChI Key： YTWUUORLKYUXFP-UHFFFAOYSA-N
- SMILES： FC1C=CC(C2C=NC=CC=2)=NC=1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 186
XLogP3: 1.9
Topological Polar Surface Area: 25.8

3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023025684-250mg	3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine	1214356-41-8	97%	250mg	$734.40	2023-09-04
Alichem	A023025684-500mg	3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine	1214356-41-8	97%	500mg	$1029.00	2023-09-04
Alichem	A023025684-1g	3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine	1214356-41-8	97%	1g	$1797.60	2023-09-04

3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on 3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine

Comprehensive Overview of 3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine (CAS No. 1214356-41-8)

3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine, with the CAS number 1214356-41-8, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a fluorine substitution and a methyl group at the 2-position. Its molecular formula, C₁₁H₉FN₂, reflects its potential for diverse applications, particularly in drug discovery and material science.

The growing interest in 3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine is driven by its role as a building block in medicinal chemistry. Researchers are exploring its utility in designing kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine. The compound's pyridine core and fluorine atom contribute to its bioavailability and metabolic stability, making it a valuable candidate for optimizing drug-like properties.

In the context of sustainable chemistry, CAS 1214356-41-8 exemplifies the shift toward green synthesis methodologies. Recent publications highlight its preparation via catalytic cross-coupling reactions, reducing waste and energy consumption. This aligns with the broader industry focus on environmentally friendly processes, a topic frequently searched in academic and industrial databases.

Another hot topic linked to this compound is its potential in crop protection. The agrochemical sector is investigating 3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine as a precursor for novel pesticides with improved selectivity and lower environmental impact. Such applications resonate with global demands for sustainable agriculture solutions, a frequently queried subject in AI-driven search trends.

From a technical perspective, the compound's physicochemical properties—such as its melting point, solubility, and logP—are critical for formulation scientists. These parameters are often searched alongside CAS 1214356-41-8 in patent databases and chemical catalogs, underscoring its commercial relevance.

In summary, 3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine (CAS No. 1214356-41-8) represents a versatile scaffold with applications spanning pharmaceuticals, agrochemicals, and material science. Its alignment with contemporary research priorities—such as green chemistry, drug design, and sustainability—ensures its continued prominence in scientific literature and industrial workflows.